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Compound of Interest

Compound Name: L-Proline ethylamide

CAS No.: 55446-83-8

Cat. No.: B1623949

Get Quote

Executive Summary & Critical Distinction
L-Proline ethylamide (CAS: 58107-62-3 for HCl salt) is a proline derivative used extensively

as a chiral organocatalyst in asymmetric aldol reactions and as a building block in peptide

therapeutics.[1]

⚠️ SAFETY CRITICAL WARNING: Do NOT confuse this compound with N-Ethyl-2-pyrrolidone

(NEP) (CAS: 2687-91-4).

L-Proline Ethylamide: A solid chiral amide (amino acid derivative). Generally an irritant.

NEP: A liquid solvent. A known Reproductive Toxin (Repr.[2][3][4] 1B).

Action: Verify CAS numbers immediately upon receipt of inventory.

Physicochemical Profile
Understanding the physical state is the first step in risk mitigation. The hydrochloride salt is the

most common commercial form due to the instability/hygroscopicity of the free base.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Hazard Identification & Risk Assessment
While specific toxicological data for this specific derivative is often listed as "Not Available" in

generic databases, Structure-Activity Relationship (SAR) analysis dictates the following

precautionary classifications based on the proline-amide class.

GHS Classification (Derived)
Skin Irritation (Category 2): H315 - Causes skin irritation.

Eye Irritation (Category 2A): H319 - Causes serious eye irritation.

STOT-SE (Category 3): H335 - May cause respiratory irritation (dust inhalation).

Operational Hazards
Hygroscopicity: The HCl salt avidly absorbs atmospheric moisture. Wet compound becomes

a sticky gum, compromising stoichiometry in catalytic cycles.

Static Charge: As a fine crystalline powder, it is prone to static buildup, leading to scattering

during weighing.

Free Base Instability: If neutralized to the free amine (for catalysis), it becomes sensitive to

CO₂ (forming carbamates) and oxidation.

Storage & Stability Protocols
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Causality: Improper storage leads to hydrolysis of the amide bond or clumping due to moisture,

rendering the catalyst inactive.

Temperature: Store at -20°C (Long term) or 2-8°C (Active use).

Atmosphere: Store under inert gas (Argon/Nitrogen) if the container seal is compromised.

Desiccation: Mandatory. Keep secondary containment with active silica gel or molecular

sieves.

Experimental Protocols: Synthesis & Handling
Handling Workflow (Decision Logic)
The following diagram outlines the decision logic for handling the salt versus the free base.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 1: Decision matrix for handling L-Proline ethylamide based on chemical form.

Synthesis & Purification Protocol
Context: This protocol describes the synthesis of H-Pro-NHEt·HCl from L-Proline, utilizing a

dimethyldichlorosilane protection strategy to avoid racemization.

Reagents:
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L-Proline (1.0 eq)[1][6]

Dimethyldichlorosilane (Me₂SiCl₂) (1.15 eq)[6]

Ethylamine (anhydrous) (4.0 eq)[6]

Solvent: Anhydrous Pyridine / Methanol[6]

Step-by-Step Procedure:

Activation: Suspend L-Proline in dry pyridine under Argon at 0°C.

Silylation: Add Me₂SiCl₂ dropwise.[6] Why? This transiently protects the carboxylic acid and

amine, forming a reactive intermediate without requiring separate N-protection steps. Stir for

2 hours.

Amidation: Add anhydrous Ethylamine at 0°C. Stir at Room Temperature (RT) for 1 hour.

Workup (Critical):

Filter precipitate.[6] Evaporate solvent.[6][7]

Dissolve residue in 5% Na₂CO₃ (aq).[6] Wash with Et₂O/Hexane (1:1) to remove non-polar

impurities.

Acidification: Add 17% HCl to the aqueous layer.[6] Evaporate in vacuo.

Crystallization: Treat the residue with Methanol (to dissolve product) and filter off inorganic

salts. Evaporate Methanol.[6] Recrystallize from Diethyl Ether/Methanol to obtain white

crystals.

Validation Checkpoint:

TLC: Silica gel, MeOH/DCM (1:9). Stain with Ninhydrin (Product = Dark Red/Purple spot).

Optical Rotation: [α]D²⁴ ≈ -53° (c=1, H₂O).[8] Note: Deviation indicates racemization.

Emergency & First Aid Procedures
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Reaction Mechanism Visualization
Understanding how this molecule works as a catalyst helps explain the need for purity. The

secondary amine activates ketones/aldehydes via enamine formation.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 2: Simplified organocatalytic cycle showing the active enamine intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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